N-(3-carbamoyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-3-chloro-1-benzothiophene-2-carboxamide

• IUPAC Name: N-(3-carbamoyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-3-chloro-1-benzothiophene-2-carboxamide
• InChI: InChI=1S/C18H15ClN2O2S2/c19-14-10-6-2-4-8-12(10)24-15(14)17(23)21-18-13(16(20)22)9-5-1-3-7-11(9)25-18/h2,4,6,8H,1,3,5,7H2,(H2,20,22)(H,21,23)
• InChI Key: IIQGXLWYYRBGOS-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)C(=C(S2)NC(=O)C3=C(C4=CC=CC=C4S3)Cl)C(=O)N
• Molecular Formula: C18H15ClN2O2S2
• Molecular Weight: 390.9 g/mol
• CAS No.: 331979-85-2

Description

N-(3-carbamoyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-3-chloro-1-benzothiophene-2-carboxamide is a useful research compound. Its molecular formula is C18H15ClN2O2S2 and its molecular weight is 390.9. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Activities
Several benzothiophene derivatives have been synthesized and evaluated for their antimicrobial properties. For instance, thiophene-3-carboxamide derivatives show significant antibacterial and antifungal activities, with molecular structures enabling intermolecular interactions and intramolecular hydrogen bonds that stabilize their conformations, potentially contributing to their antimicrobial efficacy (Vasu et al., 2005).

Antibacterial and Antifungal Evaluation
Synthesis and characterization of novel compounds, such as 3-(5-(2-oxido)-(4-substitudedphenoxy)-benzo[d][1,3,2]dioxaphosphol-5-yl)-1H-tetrazol-1-yl)thiophene-2-carboxamides, have been carried out, showing promising antibacterial and antifungal properties. These findings suggest the potential of benzothiophene derivatives in developing new antimicrobial agents (Sailaja Rani Talupur et al., 2021).

Synthesis of Antibiotic and Antibacterial Drugs
Benzothiophene derivatives have also been synthesized for the purpose of creating new antibiotic and antibacterial drugs. The chemical structures of these compounds allow for the study of their biological activity against Gram-positive and Gram-negative bacteria, highlighting the role of benzothiophene derivatives in the synthesis of potential therapeutic agents (G. Ahmed, 2007).

Labeling for Scientific Studies
Additionally, methods for labeling benzothiophene derivatives, such as N-(7-chloro-1-methyl-2-oxo-5-phenyl-2,3-dihydro-1H-benzo[e][1,4]diazepin-3-yl)thiophene-2-carboxamide, with carbon-14 for scientific studies have been developed. This allows for the tracking and analysis of these compounds in biological systems, facilitating their evaluation as potential pharmacological agents (N. Saemian et al., 2012).

Antineoplastic and Monoamine Oxidase Properties
Research into the synthesis of new compounds with potential antineoplastic (anti-cancer) and monoamine oxidase inhibiting properties includes the study of benzothiophene carboxamide derivatives. These studies contribute to the exploration of new therapeutic agents for treating cancer and disorders associated with monoamine oxidase activity (A. Markosyan et al., 2010).

Antimalarial Potential
Benzothiophene carboxamide derivatives have been identified as inhibitors of Plasmodium falciparum enoyl-ACP reductase, showing promise for the development of new antimalarial drugs. The specificity and efficacy of these compounds against the malaria parasite highlight the potential of benzothiophene derivatives in antimalarial drug development (T. Banerjee et al., 2011).